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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B1157689

Get Quote

Executive Summary & Chemical Identity
Spaglumic Acid-d3 (N-Acetyl-d3-L-aspartyl-L-glutamic acid) is the stable isotope-labeled

analog of N-Acetylaspartylglutamate (NAAG). It serves as the "gold standard" Internal Standard

(IS) for the quantification of NAAG in biological matrices (brain tissue, CSF, plasma) via LC-

MS/MS.

Unlike generic reagents, the handling of Spaglumic Acid-d3 requires a dual-focus approach:

Chemical Safety (protecting the scientist) and Isotopic Integrity (protecting the data). This guide

synthesizes standard safety protocols with specialized handling requirements for deuterated

reference materials.
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Property Specification

Chemical Name N-Acetyl-d3-L-aspartyl-L-glutamic acid

Synonyms NAAG-d3; N-Acetylaspartylglutamate-d3

Parent CAS 3106-85-2 (Unlabeled)

Labeled CAS
Vendor Specific (Often unassigned; refer to

parent)

Molecular Formula

Molecular Weight 307.27 g/mol (vs. 304.25 g/mol for unlabeled)

Isotopic Purity
Typically

Deuterium

Solubility
Water (

mg/mL), Methanol, dilute buffers

Appearance White to off-white lyophilized powder

Hazard Identification & Toxicology (GHS)
While Spaglumic Acid is an endogenous neuropeptide and generally considered low-toxicity

compared to synthetic xenobiotics, it is classified as a laboratory irritant. The following GHS

classifications apply to the bulk powder form.

GHS Classification[5]
Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Irritation: Category 2A (H319)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

[1]
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P280: Wear protective gloves/eye protection/face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Emergency Response Logic
The following diagram outlines the immediate decision logic for exposure incidents.

Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

Wash with soap & water
(15 mins). Remove contam.

clothing.

Flush with water (15 mins).
Remove contacts.

Move to fresh air.
Support breathing if needed.

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response protocol for Spaglumic Acid-d3 exposure. Prioritize

decontamination before seeking medical aid.
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Expertise Insight: The primary risk with deuterated standards is not toxicity, but isotopic

exchange and hygroscopicity.

The Stability Factor: In Spaglumic Acid-d3, the deuterium atoms are typically located on the

acetyl methyl group (

). These C-D bonds are non-exchangeable in aqueous solution under neutral conditions.

The Risk: If the material is exposed to moisture (hygroscopic), the accurate mass weight

calculation shifts due to water weight, leading to quantitative errors in stock preparation.

Storage & Stability Protocol
Parameter Condition Rationale

Long-term Storage -20°C (Desiccated)

Prevents hydrolytic

degradation and bacterial

growth.

Short-term (Working) 4°C (Solution)
Stable for ~1-2 weeks in

aqueous buffer (pH 6-7).

Freeze/Thaw Avoid
Repeated cycling promotes

condensation inside the vial.

Hygroscopicity High

Material will absorb

atmospheric water rapidly

upon opening.

The "Equilibration Rule" (Crucial Step)
Before opening the vial, you must allow the container to equilibrate to room temperature

(approx. 30-60 minutes) inside a desiccator.

Why? Opening a cold vial in humid lab air causes immediate condensation on the powder.

This water weight will be weighed along with the compound, resulting in a lower-than-

calculated concentration of the actual standard.

Experimental Workflow: Stock Solution Preparation
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This protocol ensures the preparation of a primary stock solution suitable for LC-MS/MS

calibration.

Reagents Required:

Spaglumic Acid-d3 Reference Standard

LC-MS Grade Water (or 50:50 Water/Methanol)

Class A Volumetric Flask (or calibrated pipette for small volumes)

Step-by-Step Methodology
Equilibrate: Remove vial from -20°C storage. Place in a desiccator and allow to reach room

temperature (Wait time: 45 mins).

Weighing (Difference Method):

Tare the balance with the empty receiving vessel.

Rapidly weigh the Spaglumic Acid-d3.

Note: Due to high cost, often the entire vial content (e.g., 1 mg or 5 mg) is solubilized

directly in the manufacturer's vial to avoid transfer loss.

Solubilization:

Add LC-MS Grade Water to achieve a target concentration (typically 1 mg/mL or 10 mM).

Calculation: For 1 mg of Spaglumic Acid-d3 (MW 307.27), add 3.25 mL of water to

achieve ~1 mM concentration.

Vortex gently for 30 seconds. Sonication is rarely needed but permissible for 1 minute if

particles persist.

Aliquot & Store:

Immediately divide the stock into single-use aliquots (e.g., 100 µL).
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Store at -80°C for maximum stability (up to 6 months).

Workflow Visualization

Remove from -20°C Desiccator
(45 mins to RT)

Prevent Condensation Add LC-MS Grade Water
(Direct to Vial)

Dissolve Vortex Gently
(30 sec)

Aliquot & Store
(-80°C)

Preserve

Click to download full resolution via product page

Figure 2: Stock solution preparation workflow emphasizing the critical temperature equilibration

step to prevent hygroscopic error.

Analytical Application: LC-MS/MS Considerations
When using Spaglumic Acid-d3 as an Internal Standard:

Mass Shift: The d3 label provides a +3 Da shift.

Analyte (NAAG) Transition: 305.1

148.0 (Example negative mode).

IS (NAAG-d3) Transition: 308.1

151.0.

Check: Ensure your mass resolution is sufficient to prevent "cross-talk" between the

unlabeled M+3 isotope and the d3 peak, although +3 Da is usually sufficient for unit

resolution instruments.

Retention Time: Deuterated isotopes may elute slightly earlier than the non-labeled analyte

due to the "Deuterium Isotope Effect" on lipophilicity. Expect a shift of 0.05 – 0.1 minutes;

this is normal and does not invalidate the method.

Disposal & Environmental Safety[6][7]
Although Spaglumic Acid is biodegradable:

Disposal: Dispose of as organic chemical waste. Do not pour down the drain.
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Contamination: Treat all wipes and pipette tips contacting the substance as chemically

contaminated solid waste.

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 210320, Spaglumic Acid. Retrieved from [Link]

Davison, A. S., et al. (2013).Potential problems with using deuterated internal standards for

liquid chromatography-tandem mass spectrometry. ResearchGate. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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